1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-[(3-phenoxyphenyl)methyl]-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C27H32N2O4/c1-30-25-17-22(18-26(31-2)27(25)32-3)20-29-14-12-28(13-15-29)19-21-8-7-11-24(16-21)33-23-9-5-4-6-10-23/h4-11,16-18H,12-15,19-20H2,1-3H3
• InChI Key: ADUDPKHUWLASOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)CC3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C27H32N2O4
• Molecular Weight: 448.6 g/mol

Description

1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine, also known as PBTP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. PBTP belongs to the class of piperazine derivatives, which have been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory effects. In

Mechanism of Action

The mechanism of action of 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and survival. 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to inhibit the activity of several enzymes involved in cell proliferation and survival, including protein kinase B (Akt), extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK).
Biochemical and Physiological Effects:
1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its antitumor activity, 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine has also been shown to exhibit antiviral activity against the herpes simplex virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine for lab experiments is its potent antitumor activity, which makes it a promising candidate for further development as a cancer therapy. However, one limitation of 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the investigation of the potential synergistic effects of 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine in combination with other cancer therapies. Additionally, further studies are needed to fully elucidate the mechanism of action of 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine and to determine its potential applications in other areas, such as anti-inflammatory and antiviral therapies.

Synthesis Methods

1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine can be synthesized using a multi-step process that involves the reaction of 3-phenoxybenzyl chloride with 3,4,5-trimethoxybenzylamine in the presence of a base, followed by the reaction of the resulting intermediate with piperazine. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine exhibits potent antitumor activity against a variety of cancer cell lines, including breast, colon, and lung cancer cells. 1-(3-phenoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for the treatment of cancer.